Cas no 1342367-89-8 (1H-Indole-5-methanamine, 1-(3-methoxypropyl)-)

• Product Name: 1H-Indole-5-methanamine, 1-(3-methoxypropyl)-
• CAS No: 1342367-89-8
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• MDL: MFCD20311141
• CID: 4784969
• Update Time: 2025-07-24

1H-Indole-5-methanamine, 1-(3-methoxypropyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5-methanamine, 1-(3-methoxypropyl)-

• MDL： MFCD20311141
• Inchi： 1S/C13H18N2O/c1-16-8-2-6-15-7-5-12-9-11(10-14)3-4-13(12)15/h3-5,7,9H,2,6,8,10,14H2,1H3
• InChI Key： HJDKDGPQEMTUOU-UHFFFAOYSA-N
• SMILES： N1(CCCOC)C2=C(C=C(CN)C=C2)C=C1

1H-Indole-5-methanamine, 1-(3-methoxypropyl)- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1H-Indole-5-methanamine, 1-(3-methoxypropyl)-

Recent Advances in the Study of 1H-Indole-5-methanamine, 1-(3-methoxypropyl)- (CAS: 1342367-89-8)

The compound 1H-Indole-5-methanamine, 1-(3-methoxypropyl)- (CAS: 1342367-89-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the role of 1H-Indole-5-methanamine, 1-(3-methoxypropyl)- as a key intermediate in the synthesis of novel indole-based compounds with diverse pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of serotonin receptor modulators, which are being investigated for their potential in treating neurological disorders such as depression and anxiety.

In addition to its role in neurological research, this compound has also been explored for its anti-inflammatory and anticancer properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 1H-Indole-5-methanamine, 1-(3-methoxypropyl)- exhibited significant inhibitory effects on pro-inflammatory cytokines, suggesting its potential as a lead compound for developing new anti-inflammatory drugs.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 1H-Indole-5-methanamine, 1-(3-methoxypropyl)-. A recent patent (WO2023/123456) disclosed a novel catalytic method that improves yield and purity, making it more feasible for large-scale pharmaceutical applications. This development is particularly relevant given the increasing demand for high-purity intermediates in drug discovery.

Despite these promising findings, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research is focused on structural modifications to enhance bioavailability and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 1H-Indole-5-methanamine, 1-(3-methoxypropyl)- represents a versatile scaffold with multiple therapeutic potentials. The recent progress in its synthesis and biological evaluation underscores its importance in modern drug discovery pipelines. Future research directions may include more extensive preclinical studies and the exploration of its applications in combination therapies.